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Introduction
Ibudilast (MN-166) is a small molecule, non-selective phosphodiesterase (PDE) inhibitor that

demonstrates anti-inflammatory and neuroprotective properties.[1] It is under investigation as a

potential therapeutic for progressive forms of multiple sclerosis (MS). In preclinical research,

various mouse models of MS, most commonly Experimental Autoimmune Encephalomyelitis

(EAE), are utilized to evaluate the efficacy and mechanism of action of Ibudilast. The choice of

administration route and schedule is critical for the translational relevance of these studies.

This document provides a comprehensive overview of Ibudilast administration strategies in

mouse models of MS, complete with detailed protocols and supporting data.

Data Presentation: Ibudilast Administration in EAE
Mouse Models
The following table summarizes the quantitative data from various studies on the administration

of Ibudilast in EAE mouse models.
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Mouse
Strain

EAE
Induction
Method

Ibudilast
Dosage

Administrat
ion Route

Treatment
Schedule

Key
Findings

C57BL/6

MOG35-55

peptide in

Complete

Freund's

Adjuvant

(CFA) and

pertussis

toxin

10, 25, and

50 mg/kg/day
Intranasal Daily

Reduced

inflammation

and

prevented

nerve

damage;

increased

remyelination

at higher

doses.[1][2]

Dark August

Rats

Bovine

myelin basic

protein and

adjuvants

10 mg/kg/day Oral

Prophylactic:

starting on

the day of

immunization

Significantly

ameliorated

the severity

of acute EAE

and reduced

inflammatory

cell

infiltration.[3]

[4]

Twitcher

(twi/twi)

Genetic

model of

Krabbe's

disease (a

demyelinating

condition)

10 mg/kg
Intraperitonea

l

Daily from

postnatal day

30

Reduced

demyelination

and alleviated

disease

progression.

[5]

Experimental Protocols
Protocol 1: Oral Gavage Administration of Ibudilast
Oral gavage is a common method for administering Ibudilast in EAE studies to mimic the oral

route of administration in humans.
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Materials:

Ibudilast powder

Vehicle (e.g., sterile water, 0.5% carboxymethylcellulose)

Animal feeding needles (20-22 gauge, 1.5-2 inches long, with a ball tip)

1 mL syringes

Scale and weighing materials

Vortex mixer or sonicator

Procedure:

Preparation of Ibudilast Suspension:

Calculate the required amount of Ibudilast based on the desired dosage (e.g., 10 mg/kg)

and the number and weight of the mice.

Weigh the Ibudilast powder accurately.

Suspend the powder in the chosen vehicle at the desired concentration (e.g., 1 mg/mL for

a 10 mg/kg dose in a 20g mouse receiving 200 µL).

Vortex or sonicate the suspension to ensure it is homogenous. Prepare fresh daily.

Animal Handling and Administration:

Gently restrain the mouse by the scruff of the neck to immobilize its head.

With the mouse in a vertical position, carefully insert the feeding needle into the mouth,

passing it over the tongue towards the esophagus.

Advance the needle smoothly and without resistance. If resistance is met, withdraw and

reposition.

Once the needle is in the esophagus, slowly dispense the Ibudilast suspension.
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Withdraw the needle gently and return the mouse to its cage.

Monitor the mouse for any signs of distress.

Protocol 2: Intraperitoneal (IP) Injection of Ibudilast
IP injection is another frequently used route for systemic administration of Ibudilast.

Materials:

Ibudilast powder

Sterile vehicle (e.g., saline, PBS)

27-30 gauge needles and 1 mL syringes

Scale and weighing materials

Vortex mixer or sonicator

Procedure:

Preparation of Ibudilast Solution:

Calculate and weigh the required amount of Ibudilast.

Dissolve or suspend the Ibudilast in the sterile vehicle to the desired concentration.

Ensure the solution is well-mixed.

Draw the solution into the syringe.

Animal Handling and Administration:

Securely restrain the mouse, exposing its abdomen. The mouse can be held with its head

tilted slightly downwards.

Insert the needle into the lower right or left quadrant of the abdomen at a 15-30 degree

angle to avoid puncturing the internal organs.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1674240?utm_src=pdf-body
https://www.benchchem.com/product/b1674240?utm_src=pdf-body
https://www.benchchem.com/product/b1674240?utm_src=pdf-body
https://www.benchchem.com/product/b1674240?utm_src=pdf-body
https://www.benchchem.com/product/b1674240?utm_src=pdf-body
https://www.benchchem.com/product/b1674240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gently aspirate to ensure no fluid is drawn back, which would indicate entry into a blood

vessel or organ.

Slowly inject the Ibudilast solution.

Withdraw the needle and return the mouse to its cage.

Protocol 3: Intranasal Administration of Ibudilast
Intranasal delivery offers a non-invasive method for direct brain targeting.[1]

Materials:

Ibudilast formulation (e.g., micelle suspension)

Micropipette with sterile tips

Anesthetic (e.g., isoflurane)

Procedure:

Preparation of Ibudilast Formulation:

Prepare the Ibudilast formulation as described in the relevant literature, for example, as a

micelle suspension.[1][2] The concentration should be calculated to deliver the desired

dose in a small volume (e.g., 10-20 µL per nostril).

Animal Handling and Administration:

Lightly anesthetize the mouse with isoflurane.

Hold the mouse in a supine position.

Using a micropipette, slowly administer half of the total dose volume into one nostril.

Allow the mouse to inhale the droplets.

Administer the remaining volume into the other nostril.
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Keep the mouse in a supine position for a short period to ensure the solution is absorbed

and not immediately sneezed out.

Monitor the mouse until it has fully recovered from anesthesia.

Mandatory Visualizations
Signaling Pathway of Ibudilast's Anti-inflammatory
Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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